N-[(E)-1-(4-fluorophenyl)ethylideneamino]-2-(3-methyl-5-oxo-1,2-dihydropyrazol-4-yl)acetamide

• Molecular Formula: C14H15FN4O2
• Molecular Weight: 290.29 g/mol
• IUPAC Name: N-[(E)-1-(4-fluorophenyl)ethylideneamino]-2-(3-methyl-5-oxo-1,2-dihydropyrazol-4-yl)acetamide
• InChI: InChI=1S/C14H15FN4O2/c1-8(10-3-5-11(15)6-4-10)16-18-13(20)7-12-9(2)17-19-14(12)21/h3-6H,7H2,1-2H3,(H,18,20)(H2,17,19,21)/b16-8+
• InChI Key: AVWBMKMXMCRKOG-LZYBPNLTSA-N
• Isomeric SMILES: CC1=C(C(=O)NN1)CC(=O)N/N=C(\C)/C2=CC=C(C=C2)F
• SMILES: CC1=C(C(=O)NN1)CC(=O)NN=C(C)C2=CC=C(C=C2)F

Description

N-[(E)-1-(4-fluorophenyl)ethylideneamino]-2-(3-methyl-5-oxo-1,2-dihydropyrazol-4-yl)acetamide, also known as FPEAA, is a novel compound that has gained attention in recent years due to its potential applications in scientific research. FPEAA belongs to the class of pyrazole derivatives and has been synthesized using various methods.

Mechanism of Action

The mechanism of action of N-[(E)-1-(4-fluorophenyl)ethylideneamino]-2-(3-methyl-5-oxo-1,2-dihydropyrazol-4-yl)acetamide is not fully understood, but studies suggest that it targets multiple signaling pathways involved in cancer cell growth and survival. N-[(E)-1-(4-fluorophenyl)ethylideneamino]-2-(3-methyl-5-oxo-1,2-dihydropyrazol-4-yl)acetamide has been shown to inhibit the activity of various enzymes, including protein kinases and histone deacetylases, which play a crucial role in cancer cell proliferation and survival. N-[(E)-1-(4-fluorophenyl)ethylideneamino]-2-(3-methyl-5-oxo-1,2-dihydropyrazol-4-yl)acetamide has also been reported to downregulate the expression of various genes involved in cancer cell growth and survival, including c-Myc, Bcl-2, and VEGF.
Biochemical and Physiological Effects:
Studies have shown that N-[(E)-1-(4-fluorophenyl)ethylideneamino]-2-(3-methyl-5-oxo-1,2-dihydropyrazol-4-yl)acetamide has several biochemical and physiological effects. N-[(E)-1-(4-fluorophenyl)ethylideneamino]-2-(3-methyl-5-oxo-1,2-dihydropyrazol-4-yl)acetamide has been reported to induce G1 phase cell cycle arrest in cancer cells, which is a process that prevents cancer cells from dividing and proliferating. N-[(E)-1-(4-fluorophenyl)ethylideneamino]-2-(3-methyl-5-oxo-1,2-dihydropyrazol-4-yl)acetamide has also been shown to increase the production of reactive oxygen species (ROS), which are molecules that play a crucial role in cancer cell death. Additionally, N-[(E)-1-(4-fluorophenyl)ethylideneamino]-2-(3-methyl-5-oxo-1,2-dihydropyrazol-4-yl)acetamide has been reported to inhibit the migration and invasion of cancer cells, which is a process that enables cancer cells to spread and form metastases.

Advantages and Limitations for Lab Experiments

N-[(E)-1-(4-fluorophenyl)ethylideneamino]-2-(3-methyl-5-oxo-1,2-dihydropyrazol-4-yl)acetamide has several advantages for lab experiments. It has been reported to have low toxicity and can be easily synthesized using simple chemical reactions. Additionally, N-[(E)-1-(4-fluorophenyl)ethylideneamino]-2-(3-methyl-5-oxo-1,2-dihydropyrazol-4-yl)acetamide has been shown to have high selectivity towards cancer cells, which makes it a promising candidate for cancer treatment. However, N-[(E)-1-(4-fluorophenyl)ethylideneamino]-2-(3-methyl-5-oxo-1,2-dihydropyrazol-4-yl)acetamide has some limitations, including its low solubility in water, which makes it difficult to administer in vivo. Additionally, N-[(E)-1-(4-fluorophenyl)ethylideneamino]-2-(3-methyl-5-oxo-1,2-dihydropyrazol-4-yl)acetamide has not been extensively studied in vivo, and its safety and efficacy in humans are yet to be determined.

Future Directions

Several future directions for N-[(E)-1-(4-fluorophenyl)ethylideneamino]-2-(3-methyl-5-oxo-1,2-dihydropyrazol-4-yl)acetamide research can be identified. One potential direction is to investigate the efficacy of N-[(E)-1-(4-fluorophenyl)ethylideneamino]-2-(3-methyl-5-oxo-1,2-dihydropyrazol-4-yl)acetamide in combination with other anti-cancer agents, such as chemotherapy and radiation therapy. Another direction is to study the pharmacokinetics and pharmacodynamics of N-[(E)-1-(4-fluorophenyl)ethylideneamino]-2-(3-methyl-5-oxo-1,2-dihydropyrazol-4-yl)acetamide in vivo, which will provide valuable information on its safety and efficacy in humans. Additionally, further studies are needed to elucidate the mechanism of action of N-[(E)-1-(4-fluorophenyl)ethylideneamino]-2-(3-methyl-5-oxo-1,2-dihydropyrazol-4-yl)acetamide and to identify its molecular targets in cancer cells.

Synthesis Methods

The synthesis of N-[(E)-1-(4-fluorophenyl)ethylideneamino]-2-(3-methyl-5-oxo-1,2-dihydropyrazol-4-yl)acetamide has been reported using different methods, including the reaction of 4-fluorobenzaldehyde with ethylamine, followed by the reaction with 3-methyl-5-oxo-1,2-dihydropyrazole-4-carboxylic acid ethyl ester. Another method involves the reaction of 4-fluorobenzaldehyde with ethylamine, followed by the reaction with 3-methyl-5-oxo-1,2-dihydropyrazole-4-carboxylic acid hydrazide. The final step involves the reaction of the resulting intermediate with acetic anhydride. The yield of N-[(E)-1-(4-fluorophenyl)ethylideneamino]-2-(3-methyl-5-oxo-1,2-dihydropyrazol-4-yl)acetamide using these methods ranges from 50-75%.

Scientific Research Applications

N-[(E)-1-(4-fluorophenyl)ethylideneamino]-2-(3-methyl-5-oxo-1,2-dihydropyrazol-4-yl)acetamide has been reported to have potential applications in scientific research, particularly in the field of cancer research. Studies have shown that N-[(E)-1-(4-fluorophenyl)ethylideneamino]-2-(3-methyl-5-oxo-1,2-dihydropyrazol-4-yl)acetamide has anti-cancer properties and can inhibit the growth of various cancer cell lines, including breast, lung, and colon cancer. N-[(E)-1-(4-fluorophenyl)ethylideneamino]-2-(3-methyl-5-oxo-1,2-dihydropyrazol-4-yl)acetamide has also been reported to induce apoptosis in cancer cells, which is a process of programmed cell death that plays a crucial role in cancer treatment. Additionally, N-[(E)-1-(4-fluorophenyl)ethylideneamino]-2-(3-methyl-5-oxo-1,2-dihydropyrazol-4-yl)acetamide has been shown to inhibit angiogenesis, which is the process of forming new blood vessels that supply nutrients to cancer cells.